Cas no 53485-05-5 ((3-aminopropyl)bis(propan-2-yl)amine)

• Product name: (3-aminopropyl)bis(propan-2-yl)amine
• CAS No: 53485-05-5
• MF: C₉H₂₂N₂
• MW: 158.28438
• MDL: MFCD11164401
• CID: 357155
• PubChem ID: 13802779

(3-aminopropyl)bis(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-bis(1-methylethyl)-
• N',N'-di(propan-2-yl)propane-1,3-diamine
• (3-aminopropyl)bis(propan-2-yl)amine

• MDL： MFCD11164401
• Inchi： InChI=1S/C9H22N2/c1-8(2)11(9(3)4)7-5-6-10/h8-9H,5-7,10H2,1-4H3
• InChI Key： QPGRDTXELAFGRG-UHFFFAOYSA-N
• SMILES： CC(N(C(C)C)CCCN)C

Computed Properties

• Exact Mass: 158.17846

Experimental Properties

• PSA: 29.26

Additional information on (3-aminopropyl)bis(propan-2-yl)amine

(3-Aminopropyl)bis(propan-2-yl)amine: A Comprehensive Overview

(3-Aminopropyl)bis(propan-2-yl)amine, also known by its CAS number 53485-05-5, is a versatile organic compound with significant applications in various industries. This compound is a derivative of amines and belongs to the class of tertiary amines. Its structure consists of a central nitrogen atom bonded to two isopropyl groups and one propylamine group, making it a highly reactive and functional molecule. The compound is widely used in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals due to its unique chemical properties.

Recent studies have highlighted the potential of (3-Aminopropyl)bis(propan-2-yl)amine in the development of novel materials for energy storage applications. Researchers have explored its role as a precursor in the synthesis of conductive polymers and carbon-based materials, which are critical for next-generation batteries and supercapacitors. The ability of this compound to form stable bonds with other functional groups makes it an ideal candidate for such applications.

In the field of biotechnology, (3-Aminopropyl)bis(propan-2-yl)amine has been investigated for its potential in drug delivery systems. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic molecules, making it suitable for encapsulating drugs and improving their bioavailability. Recent advancements in nanotechnology have further expanded its utility in designing targeted drug delivery systems, where this compound serves as a stabilizing agent for nanoparticles.

The synthesis of (3-Aminopropyl)bis(propan-2-yl)amine involves a multi-step process that typically includes alkylation and condensation reactions. The choice of reagents and reaction conditions plays a crucial role in determining the purity and yield of the final product. Recent research has focused on optimizing these processes to enhance efficiency and reduce environmental impact. For instance, the use of catalytic systems and green solvents has been reported to significantly improve the reaction outcomes while minimizing waste generation.

In terms of physical properties, (3-Aminopropyl)bis(propan-2-yl)amine is a liquid at room temperature with a characteristic odor. It exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical reactions. The compound's boiling point and density are also critical factors that influence its handling and storage requirements.

The application of (3-Aminopropyl)bis(propan-2-yl)amine extends beyond traditional chemical synthesis. It has been utilized in the formulation of specialty coatings and adhesives due to its ability to act as a crosslinking agent. Recent developments in this area have demonstrated its effectiveness in improving the mechanical properties of polymer-based materials, making it a valuable additive in industrial applications.

From an environmental perspective, understanding the fate and behavior of (3-Aminopropyl)bis(propan-2-yl)amine in different ecosystems is essential for ensuring sustainable practices. Studies have shown that this compound undergoes biodegradation under aerobic conditions, although its persistence in aquatic environments remains a concern. Regulatory frameworks are increasingly emphasizing the need for eco-friendly alternatives to minimize potential risks associated with its use.

In conclusion, (3-Aminopropyl)bis(propan-2-yl)amine, CAS number 53485-05-5, is a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in modern chemistry, particularly in the development of advanced materials and pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.